1-[5-(2-chlorophenoxy)pentyl]piperidine

• IUPAC Name: 1-[5-(2-chlorophenoxy)pentyl]piperidine
• InChI: InChI=1S/C16H24ClNO/c17-15-9-3-4-10-16(15)19-14-8-2-7-13-18-11-5-1-6-12-18/h3-4,9-10H,1-2,5-8,11-14H2
• InChI Key: KVOYJFXQTQEJAN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCCCCOC2=CC=CC=C2Cl
• Molecular Formula: C16H24ClNO
• Molecular Weight: 281.82 g/mol

Description

1-[5-(2-chlorophenoxy)pentyl]piperidine, also known as CP 55,940, is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. This compound was first synthesized in the 1980s, and since then, it has been used in various scientific research studies to understand its mechanism of action, biochemical and physiological effects, and potential therapeutic benefits.

Mechanism of Action

1-[5-(2-chlorophenoxy)pentyl]piperidine 55,940 acts on the endocannabinoid system, which is a complex signaling system that regulates various physiological processes in the body. It binds to the CB1 and CB2 receptors, which are found in various parts of the body, including the brain, immune system, and peripheral tissues. This binding activates the receptors, leading to various physiological effects.
Biochemical and Physiological Effects
1-[5-(2-chlorophenoxy)pentyl]piperidine 55,940 has been shown to have various biochemical and physiological effects, including analgesic, anti-inflammatory, and anti-tumor effects. It has also been shown to have neuroprotective effects and to improve cognitive function.

Advantages and Limitations for Lab Experiments

1-[5-(2-chlorophenoxy)pentyl]piperidine 55,940 has several advantages for lab experiments, including its high potency and selectivity for the CB1 and CB2 receptors. However, it also has some limitations, including its potential for toxicity and its limited solubility in water.

Future Directions

There are several future directions for the scientific research of 1-[5-(2-chlorophenoxy)pentyl]piperidine 55,940. One direction is to further investigate its potential therapeutic applications in the treatment of various medical conditions, including chronic pain and neurological disorders. Another direction is to explore its potential as a novel drug delivery system for targeted drug delivery to specific tissues and organs. Additionally, further research is needed to understand its potential toxicity and to develop safer and more effective synthetic cannabinoids.

Synthesis Methods

1-[5-(2-chlorophenoxy)pentyl]piperidine 55,940 is synthesized through a multi-step process that involves several chemical reactions. The first step involves the synthesis of 2-chlorophenol, which is then reacted with 1-bromo-5-pentylpiperidine to form the intermediate product. The intermediate product is then reacted with sodium hydride and chloroform to form the final product, 1-[5-(2-chlorophenoxy)pentyl]piperidine 55,940.

Scientific Research Applications

1-[5-(2-chlorophenoxy)pentyl]piperidine 55,940 has been extensively studied for its potential therapeutic applications in various scientific research studies. It has been shown to have potential therapeutic benefits in the treatment of various medical conditions, including chronic pain, neurological disorders, and cancer.